Cas no 1807164-95-9 (2-Bromo-3-cyano-4-methylbenzenesulfonyl chloride)

• Product Name: 2-Bromo-3-cyano-4-methylbenzenesulfonyl chloride
• CAS No: 1807164-95-9
• MF: C₈H₅BrClNO₂S
• MW: 294.552798986435
• CID: 5008607
• Update Time: 2025-06-10

2-Bromo-3-cyano-4-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-4-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H5BrClNO2S/c1-5-2-3-7(14(10,12)13)8(9)6(5)4-11/h2-3H,1H3
• InChI Key： NUXKFMVOVXVENU-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C)C=CC=1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3

Additional information on 2-Bromo-3-cyano-4-methylbenzenesulfonyl chloride

Recent Advances in the Application of 2-Bromo-3-cyano-4-methylbenzenesulfonyl chloride (CAS: 1807164-95-9) in Chemical Biology and Pharmaceutical Research

2-Bromo-3-cyano-4-methylbenzenesulfonyl chloride (CAS: 1807164-95-9) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and targeted therapeutics. Recent studies have highlighted its unique reactivity profile, enabling selective modifications of biomolecules for both diagnostic and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the development of covalent kinase inhibitors. Researchers utilized 2-Bromo-3-cyano-4-methylbenzenesulfonyl chloride as a key building block to create selective inhibitors of Bruton's tyrosine kinase (BTK), showing improved pharmacokinetic properties compared to conventional inhibitors. The electron-withdrawing effects of the bromo and cyano groups were found to significantly enhance the electrophilicity of the sulfonyl chloride moiety, facilitating more efficient covalent bond formation with target proteins.

In the field of chemical proteomics, this compound has emerged as a valuable tool for activity-based protein profiling (ABPP). A recent Nature Chemical Biology publication (2024) described its use in developing sulfonyl fluoride probes that selectively label catalytic serine residues in hydrolases. The 4-methyl substitution was shown to provide optimal steric properties for binding pocket penetration, while the bromo group allowed for subsequent click chemistry modifications, enabling comprehensive proteome-wide analysis of enzyme activities.

Pharmaceutical applications have also seen significant advancements. Current research in Bioorganic & Medicinal Chemistry Letters (2024) reports the development of novel sulfonamide-based antibiotics using 2-Bromo-3-cyano-4-methylbenzenesulfonyl chloride as a precursor. The compound's unique substitution pattern was found to confer enhanced membrane permeability and reduced susceptibility to common resistance mechanisms in Gram-positive pathogens. Structure-activity relationship studies revealed that the cyano group at the 3-position was particularly crucial for maintaining antibacterial potency while minimizing human off-target effects.

From a synthetic chemistry perspective, recent methodological developments have expanded the utility of this compound. A 2024 ACS Catalysis paper detailed a novel palladium-catalyzed cross-coupling strategy that preserves the sulfonyl chloride functionality while enabling selective modification of the bromo substituent. This breakthrough has opened new avenues for the rapid generation of structurally diverse sulfonyl chloride derivatives for high-throughput screening in drug discovery programs.

Safety and handling considerations for 2-Bromo-3-cyano-4-methylbenzenesulfonyl chloride have also been refined in recent years. Updated material safety data sheets (2024) emphasize the importance of controlled moisture conditions during storage and handling, as the compound shows increased reactivity with atmospheric humidity compared to simpler sulfonyl chlorides. Proper personal protective equipment, including acid-resistant gloves and face protection, is strongly recommended when working with this material.

Looking forward, the unique properties of 2-Bromo-3-cyano-4-methylbenzenesulfonyl chloride position it as a valuable tool for continued innovation in chemical biology and drug discovery. Its applications are expanding into new areas such as targeted protein degradation (PROTACs) and covalent inhibitor development for challenging therapeutic targets. The compound's commercial availability from major specialty chemical suppliers has increased in recent years, reflecting growing demand from the pharmaceutical research community.